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Compound of Interest

Compound Name: 2-Chloro-5-cyanobenzoyl chloride

CAS No.: 122483-59-4

Cat. No.: B049967

Get Quote

Product: 2-Chloro-5-cyanobenzoyl chloride (CAS 122483-59-4) Primary Application:

Pharmaceutical Intermediate (PPAR-gamma modulators, heterocyclic synthesis) Critical

Impurity: 2-Chloro-5-cyanobenzoic acid (Hydrolysis Product)

Executive Summary: The "Transient Intermediate"
Challenge
For researchers and drug development professionals, 2-Chloro-5-cyanobenzoyl chloride
presents a specific characterization challenge: it is frequently generated in situ or isolated as a

crude yellow solid and used immediately. Unlike stable catalog reagents, its physical property

data is often sparse in literature because it is a reactive intermediate en route to amides or

esters.

The Critical Insight: The melting point (MP) of this compound is not just a physical constant; it is

your primary hydrolysis indicator. The pure acid chloride typically exists as a low-melting solid

or semi-solid. In contrast, its hydrolysis product (the parent benzoic acid) has a distinct, high

melting point (~178°C).
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If your sample melts above 160°C, your reagent has likely hydrolyzed.

Comparative Analysis: Pure Product vs. Hydrolysis
Alternative
The most relevant "alternative" for this compound is not a competitor product, but its own

degradation product. Distinguishing the active acid chloride from the inactive carboxylic acid is

critical for yield success in subsequent nucleophilic substitutions.

Table 1: Physicochemical Differentiation[1]
Feature

Target: 2-Chloro-5-

cyanobenzoyl chloride

Impurity: 2-Chloro-5-

cyanobenzoic acid

CAS Number 122483-59-4 89891-83-8

Functional State
Reactive Electrophile

(Acylating Agent)

Stable Solid

(Nucleophile/Inactive)

Appearance
Yellow to Brown Solid (often

waxy)

White to Off-White Crystalline

Powder

Melting Point
Low-Melting / Indistinct

(Typically < 100°C)*
~178°C (Sharp)

Solubility
Soluble in DCM, THF, Toluene

(Reacts with water)

Soluble in DMSO, MeOH; Poor

in non-polar solvents

Reactivity
Fumes with moisture (releases

HCl)
Stable in air

*Note: Specific MP values for the chloride are rarely reported in patents (e.g.,

US20230331678A1) as it is often concentrated to a "crude yellow solid" and carried forward. A

sharp high MP is a failure signal.

Technical Characterization Protocol
As a Senior Application Scientist, I recommend a Self-Validating Derivatization Protocol rather

than relying solely on the melting point of the moisture-sensitive chloride, which can

decompose in the capillary tube during heating.
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Workflow Visualization (DOT)

Sample: 2-Chloro-5-cyanobenzoyl chloride

1. Visual Inspection

3. Methyl Ester Derivatization
(Validation Step)

Ambiguous Result

2. Direct MP Test
(Sealed Capillary)

Yellow Solid

Result: High MP (>160°C)
Identity: Hydrolyzed Acid

White Powder
MP > 160°C

Result: Low MP / Melt
Identity: Active Chloride

MP < 100°C

Result: Sharp MP of Ester
Identity: Confirmed Purity

GC/MS or MP Check

Click to download full resolution via product page

Figure 1: Quality Control Decision Tree. High melting points indicate product degradation.

Step-by-Step Experimental Protocol
A. Direct Melting Point (Screening)
Use this to quickly rule out gross hydrolysis.

Preparation: Load 2-3 mg of the yellow solid into a glass capillary.

Sealing:Crucial Step. Flame-seal the open end of the capillary immediately to prevent

moisture ingress during heating.

Measurement: Ramp temperature at 10°C/min.

Interpretation:

Melts/Flows < 100°C: Likely active acid chloride. Proceed to synthesis.

Remains Solid > 150°C: Significant hydrolysis has occurred. Recrystallization or re-

chlorination (with SOCl₂) is required.

B. The "Methanol Quench" Validation (Gold Standard)
Since the chloride is unstable, convert it to a stable methyl ester to confirm identity.

Dissolve: Dissolve 50 mg of the sample in 1 mL of dry Dichloromethane (DCM).
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Quench: Add 0.5 mL of anhydrous Methanol. (Expect slight exotherm/fuming).

Analysis: Inject the solution into GC-MS or evaporate to dryness.

Logic:

Peak A (Methyl Ester): Corresponds to the active chloride content.

Peak B (Acid): If the acid was present before methanol addition, it will not esterify rapidly

without a catalyst, appearing as a distinct peak or staying in the baseline depending on

method.

Synthesis & Handling Context[5][6][7]
Understanding the synthesis helps explain the physical form. The compound is typically

prepared by refluxing 2-chloro-5-cyanobenzoic acid with Thionyl Chloride (SOCl₂).

Reaction:

Isolation: The excess SOCl₂ is removed under vacuum.

Result: The "Yellow Solid" described in patents (e.g., US Patent 2023/0331678) is the crude

residue of this evaporation. It is rarely purified further because distillation might cause

thermal decomposition, and crystallization requires strictly anhydrous solvents.

Storage Recommendation:

Store under Argon/Nitrogen.[1]

Temperature: 2-8°C.

Container: Tightly sealed with Parafilm; secondary containment with desiccant.

References
Synthesis & Physical Form: Wilson, J. E., et al. (2023). PPARg Inverse Agonists and Uses

Thereof. US Patent 2023/0331678 A1. (Describes isolation as a "yellow solid").[2][3]
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Impurity Characterization (Acid): ChemicalBook. 2-Chloro-5-cyanobenzoic acid Properties.

(Cites MP ~178°C).

CAS Registry: American Chemical Society.[4] CAS 122483-59-4 Detail.

Structural Analog Data: Stuckey, J. I., et al. (2025). Discovery and characterization of FX-

909. bioRxiv. (Describes the use of the chloride intermediate in synthesis).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Melting Point & Purity Characterization Guide: 2-Chloro-
5-cyanobenzoyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049967/docs#melting-point-purity-characterization-
guide-2-chloro-5-cyanobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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